Cas no 2171770-76-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpyridin-4-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpyridin-4-yl)carbamoylbutanoic acid
• CAS No: 2171770-76-4
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6615351
• PubChem ID: 165503424
• Update Time: 2025-06-29

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpyridin-4-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpyridin-4-yl)carbamoylbutanoic acid
• EN300-1494690
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(3-methylpyridin-4-yl)carbamoyl]butanoic acid
• 2171770-76-4

• Inchi： 1S/C26H25N3O5/c1-16-14-27-13-12-22(16)28-25(32)23(10-11-24(30)31)29-26(33)34-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,12-14,21,23H,10-11,15H2,1H3,(H,29,33)(H,30,31)(H,27,28,32)
• InChI Key： AXTKWLDRQASJPD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CN=CC=1C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpyridin-4-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpyridin-4-yl)carbamoylbutanoic acid (CAS No. 2171770-76-4)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpyridin-4-yl)carbamoylbutanoic acid, identified by its CAS number 2171770-76-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyridine moiety, which together contribute to its unique chemical and biological properties.

The structural framework of this compound is highly intricate, featuring a butanoic acid backbone that is bifunctionalized at the fourth carbon position. The presence of the Fmoc-amino group at one end and the 3-methylpyridin-4-yl carbamoyl moiety at the other end imparts distinct reactivity and binding capabilities. Such structural features are particularly valuable in the design of bioactive molecules, where precise control over molecular interactions is essential for achieving high affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery, with an emphasis on heterocyclic compounds that can modulate biological pathways effectively. The fluorene core in this molecule is a well-documented pharmacophore that enhances solubility and bioavailability, while the 3-methylpyridine segment is known for its ability to interact with various biological targets, including enzymes and receptors. This combination makes 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpyridin-4-yl)carbamoylbutanoic acid a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The Fmoc-amino group is commonly used in peptide synthesis as a protecting group, but it also serves as a versatile handle for further chemical modifications. This allows chemists to attach additional functional groups or link this compound to other molecules, thereby expanding its utility in drug design. Similarly, the 3-methylpyridin-4-yl carbamoyl moiety can be modified or incorporated into larger structures to enhance binding affinity or alter pharmacokinetic properties.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where computational methods are used to predict how a molecule will interact with biological targets. The unique structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpyridin-4-yl)carbamoylbutanoic acid, particularly its combination of fluorene and pyridine moieties, make it an attractive candidate for such approaches. Computational studies have suggested that this compound could interact with proteins involved in inflammatory pathways, making it a potential lead for treating conditions such as arthritis or autoimmune diseases.

Furthermore, the synthesis of this compound exemplifies the growing sophistication of organic chemistry techniques. Modern synthetic methodologies allow for the efficient construction of complex molecules like this one, often with high yields and purity. The use of advanced catalytic systems and transition-metal-mediated reactions has made it possible to introduce multiple functional groups into a single molecular framework with remarkable precision. This capability is crucial for developing drug candidates that exhibit optimal pharmacological profiles.

Recent advances in biotechnology have also contributed to the renewed interest in heterocyclic compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpyridin-4-yl)carbamoylbutanoic acid. High-throughput screening technologies enable researchers to rapidly test large libraries of compounds for biological activity, providing valuable data for hit identification and optimization. The structural complexity of this molecule suggests that it may exhibit novel biological effects that have not yet been fully explored.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpyridin-4-y l)carbamoylbutanoic acid (CAS No. 2171770-76-4) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique structural features, combined with its potential as a building block for drug discovery, make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation medicines.